Cas no 7693-44-9 (4-Bromophenyl Chloroformate)

• Product Name: 4-Bromophenyl Chloroformate
• CAS No: 7693-44-9
• MF: C₇H₄BrClO₂
• MW: 235.462460517883
• MDL: MFCD00013256
• CID: 86023
• PubChem ID: 5237736
• Update Time: 2025-09-27

4-Bromophenyl Chloroformate Chemical and Physical Properties

Names and Identifiers

• 4-Bromophenyl carbonochloridate
• -4-Bromophenyl chloroformate
• (4-bromophenyl) carbonochloridate
• p-Bromophenyl chloroformate
• 4-bromophenyl chloroformate
• 4-Bromophenylcarbonochloridate
• 7693-44-9
• 4-Bromophenyl carbonochloridate;4-Bromophenyl carbonochloridate
• SCHEMBL1268683
• DTXSID90412299
• IKMNJYGTSSQNSE-UHFFFAOYSA-N
• SY113865
• 4-Bromophenyl chloroformate, 96%
• MFCD00013256
• FT-0636568
• 4-Bromophenylchloroformate
• AKOS015891075
• EN300-270968
• DB-056157
• 4-Bromophenyl Chloroformate

• MDL： MFCD00013256
• Inchi： 1S/C7H4BrClO2/c8-5-1-3-6(4-2-5)11-7(9)10/h1-4H
• InChI Key： IKMNJYGTSSQNSE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC(=O)Cl

Computed Properties

• Exact Mass: 233.90800
• Monoisotopic Mass: 233.90832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.704±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 243.6±13.0 ºC (760 Torr),
• Flash Point: 101.1±19.8 ºC,
• Refractive Index: n20/D 1.5575(lit.)
• Solubility: Very slightly soluble (0.73 g/l) (25 º C),
• PSA: 26.30000
• LogP: 3.18670
• Solubility: Not determined

4-Bromophenyl Chloroformate Security Information

• Hazardous Material transportation number：UN 3277 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1(a)
• Risk Phrases：R23/24/25; R34
• Packing Group：II
• Safety Term：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 4-Bromophenyl Chloroformate

4-Bromophenyl Chloroformate (CAS No. 7693-44-9): A Comprehensive Overview

4-Bromophenyl Chloroformate (CAS No. 7693-44-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as 4-bromophenyl chlorocarbonate, is a brominated derivative of phenyl chloroformate and is characterized by its unique chemical structure and reactivity. In this article, we will delve into the properties, applications, and recent advancements in the study of 4-Bromophenyl Chloroformate.

Chemical Structure and Properties

4-Bromophenyl Chloroformate has the molecular formula C₈H₅BrO₃. The compound features a bromine atom attached to a phenyl ring and a chloroformate group (-OCOCl) that imparts its reactivity. The presence of the bromine atom makes it an excellent leaving group, facilitating various substitution reactions. The chloroformate group, on the other hand, is highly reactive and can readily form esters or carbonates with alcohols or amines.

The physical properties of 4-Bromophenyl Chloroformate include a melting point of approximately 65-67°C and a boiling point of around 180°C at reduced pressure. It is a white crystalline solid that is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene. The compound is sensitive to moisture and should be stored under anhydrous conditions to prevent hydrolysis.

Synthesis and Preparation

The synthesis of 4-Bromophenyl Chloroformate typically involves the reaction of 4-bromophenol with phosgene or a phosgene equivalent such as triphosgene. This reaction proceeds via the formation of an intermediate carbonate, which is then converted to the chloroformate by treatment with hydrogen chloride gas or thionyl chloride. The overall reaction can be represented as follows:

            4-Bromophenol + Phosgene → 4-Bromophenyl Carbonate
            4-Bromophenyl Carbonate + HCl → 4-Bromophenyl Chloroformate
        

This synthetic route is well-established and has been optimized for high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for the synthesis of 4-Bromophenyl Chloroformate, such as the use of solid-supported reagents and catalytic systems.

Applications in Chemical Synthesis

4-Bromophenyl Chloroformate finds extensive use in organic synthesis as a versatile reagent for the formation of esters, carbonates, and carbamates. Its reactivity with alcohols and amines makes it an excellent coupling agent for the preparation of functionalized derivatives. For example, it can be used to introduce brominated functionalities into complex molecules, which can be further modified through various synthetic transformations.

In addition to its role in organic synthesis, 4-Bromophenyl Chloroformate has been utilized in the preparation of polymers and copolymers. The brominated phenyl group can serve as a reactive site for polymerization reactions, leading to the formation of functionalized polymers with unique properties. Recent studies have explored the use of these polymers in drug delivery systems and biomedical applications.

Pharmaceutical Research and Drug Development

The pharmaceutical industry has shown significant interest in compounds derived from 4-Bromophenyl Chloroformate. The brominated phenyl group can impart pharmacological activity to molecules, making them potential candidates for drug development. For instance, derivatives of 4-Bromophenyl Chloroformate have been investigated for their anti-inflammatory, anti-cancer, and neuroprotective properties.

A recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of compounds derived from 4-Bromophenyl Chloroformate. These compounds exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in inflammation pathways. Another study focused on the anticancer potential of these derivatives, demonstrating their ability to induce apoptosis in cancer cells while sparing normal cells.

Safety Considerations and Handling Guidelines

4-Bromophenyl Chloroformate, like many chloroformates, is highly reactive and can release toxic gases upon exposure to moisture or heat. Therefore, it is crucial to handle this compound with appropriate safety measures in place. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when working with this compound. Additionally, it should be stored in tightly sealed containers under an inert atmosphere to prevent degradation.

In case of accidental exposure, immediate medical attention should be sought. Proper waste disposal procedures should also be followed to ensure environmental safety.

FUTURE DIRECTIONS AND CONCLUSIONS

The versatility and reactivity of 4-Bromophenyl Chloroformate make it an invaluable compound in various scientific disciplines. Ongoing research continues to uncover new applications and potential uses for this compound. As synthetic methods become more efficient and environmentally friendly, we can expect to see increased utilization of 4-Bromophenyl Chloroformate in both academic and industrial settings.

In conclusion, 4-Bromophenyl Chloroformate (CAS No. 7693-44-9) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an essential tool for researchers aiming to develop new materials and therapeutic agents.